Acetic acid;[2-(5-hydroxypentyl)cyclopenten-1-yl] acetate

• CAS No.: 52477-90-4
• Molecular Formula: C14H24O5
• Molecular Weight: 272.34 g/mol
• IUPAC Name: acetic acid;[2-(5-hydroxypentyl)cyclopenten-1-yl] acetate
• InChI: InChI=1S/C12H20O3.C2H4O2/c1-10(14)15-12-8-5-7-11(12)6-3-2-4-9-13;1-2(3)4/h13H,2-9H2,1H3;1H3,(H,3,4)
• InChI Key: KANQZEPMWKOPQB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(=O)OC1=C(CCC1)CCCCCO

Description

Acetic acid;[2-(5-hydroxypentyl)cyclopenten-1-yl] acetate is a complex organic compound with a unique structure that combines a cyclopentene ring with a hydroxypentyl side chain and an acetate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;[2-(5-hydroxypentyl)cyclopenten-1-yl] acetate typically involves multiple steps. One common method starts with the cyclopentene ring, which undergoes a series of reactions to introduce the hydroxypentyl side chain and the acetate group. The reaction conditions often include the use of catalysts, specific temperatures, and solvents to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include purification steps such as distillation or crystallization to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

Acetic acid;[2-(5-hydroxypentyl)cyclopenten-1-yl] acetate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. The conditions for these reactions can vary, but they often involve specific temperatures and solvents to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce a compound with additional oxygen-containing functional groups, while reduction may yield a more saturated compound.

Scientific Research Applications

Acetic acid;[2-(5-hydroxypentyl)cyclopenten-1-yl] acetate has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Researchers may investigate its potential therapeutic effects or use it as a precursor for drug development.

Industry: It can be used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of acetic acid;[2-(5-hydroxypentyl)cyclopenten-1-yl] acetate involves its interaction with specific molecular targets and pathways. The hydroxypentyl side chain and acetate group may play crucial roles in its activity, influencing how it interacts with enzymes, receptors, or other biological molecules.

Comparison with Similar Compounds

Similar Compounds

2-Cyclopenten-1-yl acetate: This compound has a similar cyclopentene ring structure but lacks the hydroxypentyl side chain.

2-Cyclopenten-1-ylacetic acid: This compound has a similar structure but with an acetic acid group instead of an acetate group.